![molecular formula C8H14O4S2 B1347357 ((4-((Carboxymethyl)thio)butyl)thio)acetic acid CAS No. 13821-57-3](/img/structure/B1347357.png)
((4-((Carboxymethyl)thio)butyl)thio)acetic acid
Overview
Description
Scientific Research Applications
Organic Acid Vapors and Corrosion of Copper
A review by Bastidas and La Iglesia (2007) explores the impact of low molecular weight carboxylic acids, such as formic, acetic, propionic, and butyric acids, on the corrosion of copper. These acids are significant contributors to rain acidity and are produced by the combustion of biomass. The review highlights the relative aggressiveness of these acids towards copper, particularly under high humidity conditions, which could provide a context for the corrosive properties of similar compounds D. Bastidas & V. M. La Iglesia, 2007.
Carboxymethyl Cellulose Acetate Butyrate (CMCAB) Applications
El-Sakhawy et al. (2014) discuss the synthesis, properties, and applications of Carboxymethyl Cellulose Acetate Butyrate (CMCAB), particularly in coating technologies and pharmaceutical research. While not the same compound, the study underscores the utility of carboxymethyl and butyrate groups in creating high molecular weight thermoplastic polymers with varied industrial applications, suggesting potential interest in similarly modified carboxylic acids M. El-Sakhawy et al., 2014.
Reactive Extraction of Carboxylic Acids
Djas and Henczka (2018) review the separation of carboxylic acids from aqueous solutions using organic compounds and supercritical fluids, highlighting the efficiency of supercritical CO2 in the reactive extraction of carboxylic acids. This review provides insights into the industrial separation and purification processes relevant to carboxylic acids, which might be applicable to the compound M. Djas & M. Henczka, 2018.
Biomedical Applications of Carboxymethyl Chitosans
Upadhyaya et al. (2013) outline the developments in carboxymethyl chitosan-based biomedical applications. This review demonstrates the enhancement of biological and physicochemical properties through chemical modifications such as carboxymethylation, suggesting potential biomedical applications for similarly modified carboxylic acids Laxmi Upadhyaya et al., 2013.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[4-(carboxymethylsulfanyl)butylsulfanyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4S2/c9-7(10)5-13-3-1-2-4-14-6-8(11)12/h1-6H2,(H,9,10)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYQVDRBXQVJUHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCSCC(=O)O)CSCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40160536 | |
Record name | ((4-((Carboxymethyl)thio)butyl)thio)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40160536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13821-57-3 | |
Record name | ((4-((Carboxymethyl)thio)butyl)thio)acetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013821573 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC75593 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75593 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ((4-((Carboxymethyl)thio)butyl)thio)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40160536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ((4-((CARBOXYMETHYL)THIO)BUTYL)THIO)ACETIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z7ZJS05M5C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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